Cas no 2309474-92-6 (2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid
• CAS No: 2309474-92-6
• MF: C₂₃H₂₅BrN₂O₅
• MW: 489.359005689621
• CID: 5931990
• PubChem ID: 165738770
• Update Time: 2025-05-21

2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309474-92-6
• 2-({2-[(benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid
• EN300-7429192
• 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid

• Inchi： 1S/C23H25BrN2O5/c24-19-7-6-18(12-25-19)23(31-14-20(27)28)10-8-22(9-11-23)15-26(16-22)21(29)30-13-17-4-2-1-3-5-17/h1-7,12H,8-11,13-16H2,(H,27,28)
• InChI Key： RIUIBODSKBIFHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CN(C(=O)OCC3C=CC=CC=3)C2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 488.09468g/mol
• Monoisotopic Mass: 488.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid

2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid (CAS No. 2309474-92-6): A Comprehensive Overview

2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid (CAS No. 2309474-92-6) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique spirocyclic structure and functional groups, offers a wide range of potential applications, particularly in drug discovery and development. Its 6-bromopyridin-3-yl moiety and benzyloxycarbonyl protecting group make it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid features a 2-azaspiro[3.5]nonane core, which is a spirocyclic amine. Spirocyclic compounds are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity in drug-target interactions. The presence of the 6-bromopyridin-3-yl group introduces a halogenated aromatic ring, often used in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern pharmaceutical synthesis.

In recent years, the demand for spirocyclic compounds has surged due to their applications in developing kinase inhibitors, protease inhibitors, and other therapeutic agents. Researchers are particularly interested in CAS No. 2309474-92-6 because of its potential role in modulating protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are challenging targets, and spirocyclic scaffolds like this compound offer a promising avenue for designing small-molecule inhibitors.

Another area where 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid shows promise is in the development of covalent inhibitors. The bromine atom in the pyridine ring can act as a leaving group in nucleophilic substitution reactions, enabling the formation of covalent bonds with target proteins. This mechanism is increasingly explored in oncology and antiviral drug development, where irreversible inhibition can provide prolonged therapeutic effects.

From a synthetic chemistry perspective, this compound is valuable due to its multifunctional groups. The benzyloxycarbonyl (Cbz) group serves as a protective group for amines, which can be selectively removed under mild conditions. Meanwhile, the acetic acid moiety offers a handle for further derivatization, such as esterification or amide coupling, making it a flexible building block in organic synthesis.

The growing interest in spirocyclic scaffolds and halogenated heterocycles has also been driven by advancements in computational chemistry and AI-assisted drug design. Researchers are leveraging machine learning models to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of compounds like CAS No. 2309474-92-6. This aligns with the broader trend of integrating AI into drug discovery to accelerate the identification of lead compounds.

In addition to its pharmaceutical applications, 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid may also find use in material science. Spirocyclic compounds are being explored for their potential in organic electronics, such as OLEDs (organic light-emitting diodes), due to their rigid structures and tunable electronic properties. While this application is still in its early stages, it highlights the versatility of this chemical class.

For researchers and suppliers, sourcing high-quality 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid is critical. The compound's purity and stability must be rigorously controlled, especially for use in sensitive reactions. Many suppliers now provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with research standards.

In summary, 2-({2-[(Benzyloxy)carbonyl]-7-(6-bromopyridin-3-yl)-2-azaspiro[3.5]nonan-7-yl}oxy)acetic acid (CAS No. 2309474-92-6) is a compound of significant interest in both academia and industry. Its unique spirocyclic architecture, combined with reactive functional groups, makes it a valuable tool for drug discovery, synthetic chemistry, and potentially material science. As research into spirocyclic compounds and halogenated heterocycles continues to expand, this compound is likely to play an increasingly important role in scientific advancements.